Cas no 2229688-15-5 (4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one)

• Product Name: 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• CAS No: 2229688-15-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5853446
• PubChem ID: 165660694
• Update Time: 2025-07-20

4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• 2229688-15-5
• EN300-1978608

• Inchi： 1S/C9H11ClN2O/c1-6(13)4-5-8-7(2)11-12(3)9(8)10/h4-5H,1-3H3/b5-4+
• InChI Key： FMOHNWXMIMSDOS-SNAWJCMRSA-N
• SMILES： ClC1=C(/C=C/C(C)=O)C(C)=NN1C

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one

Exploring the Properties and Applications of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 2229688-15-5)

In the realm of organic chemistry, 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 2229688-15-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a pyrazole core linked to a butenone moiety, exhibits intriguing chemical properties that make it a subject of interest in pharmaceutical and agrochemical research. Researchers are particularly drawn to its chloro and methyl substituents, which contribute to its reactivity and stability under various conditions.

The synthesis of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one often involves multi-step reactions, including condensation and cyclization processes. Its CAS number 2229688-15-5 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. Recent studies highlight its role as a building block for more complex molecules, particularly in the development of heterocyclic compounds with potential biological activity. This aligns with the growing demand for novel pharmaceutical intermediates in drug discovery pipelines.

From an industrial perspective, the compound's molecular structure offers versatility in customization, making it valuable for material science applications. Its conjugated double bond system allows for interesting photophysical properties, which are being explored in organic electronics and sensor technologies. These applications resonate with current trends in green chemistry and sustainable manufacturing, as researchers seek eco-friendly alternatives to traditional materials.

Analytical characterization of CAS 2229688-15-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the compound's structural integrity and help establish quality control parameters for commercial batches. The pyrazole derivative has shown promising thermal stability in preliminary studies, suggesting potential for high-temperature applications in specialized industries.

In the context of medicinal chemistry, the 5-chloro-1,3-dimethyl substitution pattern on the pyrazole ring has been associated with enhanced bioavailability and target specificity in related compounds. While 2229688-15-5 itself is not a drug candidate, its structural features inform the design of new therapeutic agents addressing contemporary health challenges. This connection to drug development makes it relevant to current discussions about precision medicine and personalized therapeutics.

The commercial availability of 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. Proper handling requires standard laboratory safety protocols, with particular attention to its reactivity profile. Storage recommendations typically suggest anhydrous conditions and temperature control to maintain stability over extended periods.

Emerging applications for this chemical intermediate include its use in catalysis research and as a precursor for functional materials. The compound's ability to participate in various name reactions makes it valuable for methodological studies in synthetic chemistry. Recent publications have explored its behavior in cross-coupling reactions, contributing to the broader field of transition metal catalysis.

Environmental considerations regarding CAS 2229688-15-5 focus on its biodegradation potential and ecotoxicological profile. While comprehensive studies are ongoing, preliminary data suggest that proper waste management practices can effectively mitigate any environmental impact. This aspect aligns with the chemical industry's increasing emphasis on sustainable practices and green chemistry principles.

Future research directions for 4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one may explore its potential in nanotechnology applications and as a template for molecular recognition systems. The compound's structural features offer opportunities for creating supramolecular architectures with tailored properties. Such developments could contribute to advancements in materials science and molecular engineering.

In summary, 2229688-15-5 represents an important chemical entity with diverse potential across multiple scientific disciplines. Its combination of pyrazole chemistry and α,β-unsaturated ketone functionality creates a versatile platform for innovation. As research continues to uncover new applications, this compound is likely to maintain its relevance in both academic and industrial settings, contributing to solutions for contemporary scientific challenges.